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Compound of Interest

Compound Name: c-Met-IN-21

Cat. No.: B12377061 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for c-Met-IN-21 is not publicly available. The

following procedures are based on general best practices for the handling and disposal of

potent, research-grade small molecule kinase inhibitors. Researchers must consult their

institution's Environmental Health & Safety (EHS) department for specific regulations and

obtain the supplier-specific SDS before handling this compound.

This document provides a procedural framework for the safe disposal of c-Met-IN-21, a

chemical compound used in research settings. Adherence to these guidelines is critical for

ensuring personnel safety and regulatory compliance.

Compound Handling and Hazard Profile
As a c-Met inhibitor, c-Met-IN-21 is an biologically active molecule. Compounds of this class

are typically classified as hazardous. The table below summarizes the expected hazard

classifications and necessary personal protective equipment (PPE).
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Parameter Guideline

Physical State Solid (Crystalline Powder)

Primary Hazard Toxic, Irritant

Routes of Exposure Inhalation, Skin Contact, Eye Contact, Ingestion

Required PPE
Chemical Safety Goggles, Protective Gloves

(Nitrile), Lab Coat

Storage

Store in a tightly sealed container in a cool, dry,

well-ventilated area away from incompatible

materials.

Step-by-Step Disposal Protocol
The proper disposal of c-Met-IN-21 is a critical final step in the experimental workflow. The

process ensures that this potent compound is managed safely without risk to personnel or the

environment.

1. Waste Characterization and Segregation:

Solid Waste: All materials that have come into direct contact with c-Met-IN-21, including

contaminated gloves, weigh paper, pipette tips, and vials, must be treated as hazardous

chemical waste.

Liquid Waste: Solutions containing c-Met-IN-21 must be collected as hazardous liquid

chemical waste. Do not dispose of solutions down the drain.

Segregation: Keep c-Met-IN-21 waste separate from other waste streams, such as biological

or radioactive waste, unless explicitly permitted by your institution's EHS guidelines.

2. Containment and Labeling:

Solid Waste: Place all contaminated solid materials into a dedicated, sealable, and clearly

labeled hazardous waste container. A plastic bag or a wide-mouth plastic jar with a screw-top

lid is appropriate.
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Liquid Waste: Collect all contaminated liquids in a sealed, leak-proof, and chemically

compatible container (e.g., a glass or polyethylene bottle).

Labeling: Immediately label the waste container with a "Hazardous Waste" tag. The label

must include:

The full chemical name: "c-Met-IN-21"

The estimated quantity and concentration of the waste.

The date the waste was first added to the container.

The name of the principal investigator and the laboratory location.

3. Storage Pending Disposal:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.

Ensure the storage area is secure, away from general traffic, and has secondary

containment to prevent spills.

Do not accumulate more than the volume specified by your institutional and local regulations

(typically one quart of acutely hazardous waste).

4. Arranging for Final Disposal:

Once the waste container is full or the experiment is complete, submit a chemical waste

pickup request to your institution's EHS department.

Follow the specific online or paper-based procedure required by your EHS office.

Do not attempt to transport or dispose of the waste outside of the established institutional

channels.

Logical Workflow for Disposal
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of c-Met-IN-21 waste.

Start: Experiment
Using c-Met-IN-21

Generate Waste
(Solid or Liquid)

Is material contaminated
with c-Met-IN-21?

Treat as
Hazardous Waste

 Yes 

Dispose as
Non-Hazardous Waste

 No 

Step 1: Segregate Waste
(Solid vs. Liquid)

Step 2: Place in a
Sealed, Compatible Container

Step 3: Attach Hazardous
Waste Label

Step 4: Store in Designated
Satellite Accumulation Area

Step 5: Submit Waste
Pickup Request to EHS

End: Waste Collected
by EHS
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of c-Met-IN-21 chemical waste.

To cite this document: BenchChem. [Essential Guidance for the Proper Disposal of c-Met-IN-
21]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377061#c-met-in-21-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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